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Compound of Interest

Compound Name: 3,5-Dimethylhept-3-ene

Cat. No.: B097480 Get Quote

Despite a comprehensive review of available scientific literature and chemical databases, there

are no documented applications of 3,5-Dimethylhept-3-ene in materials science. The inherent

molecular structure of this compound, specifically its sterically hindered trisubstituted double

bond, presents significant challenges to polymerization, which is a primary route for developing

new materials.

3,5-Dimethylhept-3-ene is a branched acyclic alkene.[1][2][3] While alkenes are the

fundamental building blocks for a vast array of polymers, the reactivity of an alkene in

polymerization reactions is highly dependent on the substituents attached to the double bond.

In the case of 3,5-Dimethylhept-3-ene, the presence of three alkyl groups attached to the

carbon-carbon double bond creates significant steric hindrance. This bulkiness around the

reactive site makes it difficult for the monomer to approach and react with a growing polymer

chain or a catalyst active site, a critical step in polymerization.

Theoretical Polymerization Pathways and
Challenges
In theory, several polymerization methods could be considered for alkenes. However, each

presents considerable hurdles for a sterically hindered monomer like 3,5-Dimethylhept-3-ene.

1. Cationic Polymerization: This method is typically effective for alkenes with electron-donating

substituents that can stabilize the resulting carbocation intermediate.[4][5][6] While the alkyl

groups in 3,5-Dimethylhept-3-ene are electron-donating, the severe steric hindrance is likely
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to impede the approach of the monomer to the growing cationic chain end, thus inhibiting

polymerization.[7]

2. Radical Polymerization: Free radical polymerization is a versatile technique, but it is also

sensitive to steric hindrance.[8][9] The bulky groups around the double bond in 3,5-
Dimethylhept-3-ene would likely lead to very slow propagation rates and a high propensity for

chain termination reactions, resulting in low molecular weight oligomers rather than high

polymers.

3. Ziegler-Natta Polymerization: This catalytic method is highly effective for the polymerization

of alpha-olefins (1-alkenes).[10][11][12] However, its efficiency dramatically decreases with

increasing substitution at the double bond. Ziegler-Natta catalysts are generally not effective for

polymerizing trisubstituted alkenes due to the steric hindrance preventing the necessary

coordination of the monomer to the metal center.[13][14]

4. Metathesis Polymerization: While metathesis polymerization can be a powerful tool for

certain cyclic or strained alkenes, its application to acyclic, sterically hindered alkenes for the

formation of high molecular weight polymers is not straightforward and generally not a

preferred method.

Due to these significant challenges, 3,5-Dimethylhept-3-ene is not a monomer that is readily

polymerized to form useful materials. The resulting products, if any, would likely be low

molecular weight oils or waxes with poor mechanical properties, limiting their application in

materials science.

Inferred Material Properties
Based on the general properties of polyolefins derived from branched monomers, any potential

polymer of 3,5-Dimethylhept-3-ene would be expected to be an amorphous, non-crystalline

material with a low glass transition temperature.[15][16] The high degree of branching would

prevent the polymer chains from packing into an ordered, crystalline structure, leading to a soft,

flexible, and potentially tacky material.[8]

The table below summarizes the computed physical and chemical properties of the monomer,

3,5-Dimethylhept-3-ene. No experimental data for a polymer derived from this monomer is

available in the literature.
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Property Value Reference

Monomer: 3,5-Dimethylhept-3-

ene

Molecular Formula C9H18 [1][3]

Molecular Weight 126.24 g/mol [1][3]

IUPAC Name (E,5R)-3,5-dimethylhept-3-ene [1]

Conclusion
The current body of scientific knowledge does not support any practical applications of 3,5-
Dimethylhept-3-ene in materials science. The significant steric hindrance of its trisubstituted

double bond makes it an unsuitable monomer for common polymerization techniques.

Consequently, there are no established experimental protocols for its polymerization or data on

the properties of any resulting materials. Researchers in materials science and drug

development seeking to develop new polymers would be better served exploring monomers

with less steric hindrance around the polymerizable functional group.

Logical Relationship Diagram
The following diagram illustrates the reasoning for the lack of applications of 3,5-
Dimethylhept-3-ene in materials science.
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Reasoning for Lack of Applications
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Caption: Logical flow from molecular structure to lack of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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